![molecular formula C29H32ClN3O2 B1466405 H-His(Trt)-Otbu HCl CAS No. 218938-68-2](/img/structure/B1466405.png)
H-His(Trt)-Otbu HCl
Overview
Description
H-His(Trt)-Otbu HCl is a derivative of the amino acid histidine . It is used in peptide synthesis . The molecular formula is C29H32ClN3O2 .
Synthesis Analysis
The synthesis of similar compounds, such as poly (l-histidine) (PHIS), has been studied. The novel monomer N im-trityl-protected N-carboxy anhydride of L-histidine (Trt-HIS-NCA) was used for the synthesis of PHIS . Kinetic studies of the ring-opening polymerization of Trt-HIS-NCA followed first-order kinetics, indicating that the polymerization is “living” .
Molecular Structure Analysis
The molecular structure of this compound includes a total of 59 bonds. There are 34 non-H bonds, 24 multiple bonds, 8 rotatable bonds, 1 double bond, 23 aromatic bonds, 1 five-membered ring, 3 six-membered rings, 1 ester (aliphatic), 1 primary amine (aliphatic), and 1 Imidazole .
Scientific Research Applications
Synthesis and Pharmaceutical Applications
H-His(Trt)-Otbu HCl plays a significant role in the synthesis of peptides and proteins, which are critical in pharmaceutical research. In a study by Zhang et al. (2014), a liquid-phase fragments coupling strategy was employed for the synthesis of hexapeptides, demonstrating the importance of this compound in peptide synthesis processes. Such peptides have applications in cosmeceuticals and drug development (Zhang et al., 2014).
Biomedical Research
In biomedical research, derivatives of this compound have been utilized in studies exploring their potential therapeutic effects. For instance, Manikandan et al. (2002) investigated a novel tetrapeptide derivative Boc-Lys(Boc)-Arg-Asp-Ser(tbu)-OtBu for its cardioprotective properties, indicating the relevance of such compounds in developing treatments for heart-related conditions (Manikandan et al., 2002).
Molecular Biology and Biochemistry
This compound is also significant in molecular biology and biochemistry research. For example, the study of the interaction of tryptophan-containing oligopeptides with d-CpGpCpG by proton NMR, involving tetrapeptide Lys-Trp-Gly-Lys OtBu, highlights the application of these compounds in understanding molecular interactions and mechanisms (Barthwal et al., 1987).
Mechanism of Action
Target of Action
H-His(Trt)-Otbu HCl, also known as 1-(Triphenylmethyl)-L-histidine, is a derivative of the essential amino acid histidine
Mode of Action
Amino acids and their derivatives, including histidine derivatives, have been known to influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
Result of Action
As a histidine derivative, it may influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
properties
IUPAC Name |
tert-butyl (2S)-2-amino-3-(1-tritylimidazol-4-yl)propanoate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H31N3O2.ClH/c1-28(2,3)34-27(33)26(30)19-25-20-32(21-31-25)29(22-13-7-4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-18-24;/h4-18,20-21,26H,19,30H2,1-3H3;1H/t26-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSJUKIBWBKXMAT-SNYZSRNZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(CC1=CN(C=N1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@H](CC1=CN(C=N1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H32ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.